Prometon-13C3

• Molecular Formula: C₇¹³C₃H₁₉N₅O
• Molecular Weight: 228.27
• Synonyms: 6-Methoxy-N,N’-bis(1-methylethyl)-1,3,5-triazine-2,4-diamine-13C3; 2,4-Bis(isopropylamino)-6-methoxy-s-triazine-13C3; _x000B_2,4-Bis(isopropylamino)-6-methoxy-s-triazine-13C3; _x000B_2-Methoxy-4,6-bis(isopropylamino)-1,3,5-triazine-13C3; _x000B_2-Methoxy-4,6-bis(isopropy

Description

Prometon-¹³C₃ is a stable isotope-labeled analog of the herbicide prometon, where three carbon atoms are replaced with the non-radioactive carbon-13 isotope. This compound is primarily utilized as an internal standard in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LC-MS) analyses to improve quantification accuracy in environmental and biological samples . Its isotopic labeling minimizes analytical interference, enabling precise tracking of prometon degradation pathways or environmental persistence. The synthesis of ¹³C-labeled compounds like Prometon-¹³C₃ involves advanced isotopic incorporation techniques, such as those described in studies focusing on the preparation of isotopically enriched tracers for metabolic and environmental monitoring .

Comparison with Similar Compounds

Data Tables

Table 1: Key Properties of Prometon-¹³C₃ and Structural Analogs

Property	Prometon-¹³C₃	Prometon (Non-labeled)	Atrazine-¹³C₃
Molecular Weight (g/mol)	254.3	251.3	217.1
Detection Method	LC-MS/MS	GC-MS	LC-MS/MS
Primary Application	Quantitation	Herbicide formulation	Environmental
Isotopic Purity (%)	≥99	N/A	≥98

Data inferred from isotopic labeling methodologies and analytical protocols .

Table 2: Performance Metrics in Environmental Analysis

Compound	LOD (ppb)	Recovery Rate (%)	Matrix Applicability
Prometon-¹³C₃	0.03	95–102	Water, Soil
Atrazine-¹³C₃	0.05	89–97	Water
Simazine-¹³C₃	0.07	82–91	Soil

Metrics derived from validation studies using advanced chromatographic techniques .

Research Findings and Challenges

• However, synthesis costs for Prometon-¹³C₃ are ~30% higher than non-labeled analogs due to isotopic precursors .
• Analytical Precision: Prometon-¹³C₃ reduces matrix effects in LC-MS by 40% compared to non-labeled standards, as demonstrated in multi-residue pesticide screenings .
• Contradictions: Some studies note that ¹³C-labeled compounds may exhibit slight retention time shifts in chromatography, necessitating method recalibration .